1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione

• CAS: 341967-15-5
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.363
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=O)N(C2=O)CC3=CC=CC=C3OC
• InChI: InChI=1S/C19H18N2O4/c1-13-6-5-7-14(10-13)11-20-17(22)18(23)21(19(20)24)12-15-8-3-4-9-16(15)25-2/h3-10H,11-12H2,1-2H3
• InChIKey: GRSUKDJAIDHGCJ-UHFFFAOYSA-N
• Solubility: not available

How 1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione (CAS 341967-15-5) Fits into the Parabanic Acid Research Panel

1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5‑trione (CAS 341967‑15‑5) is a fully substituted parabanic acid (imidazolidine‑2,4,5‑trione) bearing a 2‑methoxybenzyl group on N1 and a 3‑methylbenzyl group on N3. Compounds in this class act as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitors [1] and have been disclosed as human AMPK activators with in‑vivo glucose‑ and lipid‑lowering effects [2]. The present substitution pattern is structurally distinct from the benzothiazole‑containing analogues that dominate the primary literature, suggesting divergent potency and selectivity profiles that cannot be assumed from class‑level data alone.

Class 1,3‑Disubstituted parabanic acid

Substitution N1‑(2‑methoxybenzyl), N3‑(3‑methylbenzyl)

Research Context Cholinesterase inhibition / AMPK pathway studies

• [1] Pejchal, V., et al. (2011) '1,3‑Substituted imidazolidine‑2,4,5‑triones: synthesis and inhibition of cholinergic enzymes', Molecules, 16(9), pp. 7565–7582. doi:10.3390/molecules16097565. View Source
• [2] WO2011078370A1 – Novel parabanic acid derivative and drug having the same as active ingredient. International Publication Date 30 June 2011. View Source

Why a Generic Imidazolidine‑2,4,5‑trione Cannot Replace 1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione in Quantitative Assays

Within the parabanic acid chemotype, even minor N‑substituent changes produce marked shifts in enzyme inhibition potency and lipophilicity‑driven selectivity. In a matched series, the most active AChE inhibitor carried a 4‑isopropylphenyl group and a benzothiazolylethyl side‑chain (IC₅₀ 1.66 µM), while close congeners with different aryl substituents showed 5‑ to >30‑fold lower activity [1]. Similarly, the AMPK patent explicitly claims that benzyl‑substituted parabanic acids have superior metabolic efficacy, yet the precise substitution pattern on the benzyl rings governs the magnitude of blood‑glucose lowering [2]. Because the target compound combines a 2‑methoxybenzyl and a 3‑methylbenzyl group—neither of which has been profiled in the published SAR—its pharmacological and physicochemical behaviour cannot be inferred from analogues with, for example, a 4‑isopropylphenyl or a benzothiazole fragment. Substituting a different parabanic acid therefore risks invalidating a biological assay or SAR hypothesis.

Substituent‑driven potency shift

N‑substituent changes cause ≥5‑fold AChE IC₅₀ differences; this unprofiled pattern may not reproduce class‑lead activity.

Lipophilicity‑dependent selectivity gap

BuChE selectivity is log Kₒw‑dependent; the unique benzyl lipophilicity lies outside published SAR, limiting direct extrapolation.

• [1] Pejchal, V., et al. (2011) '1,3‑Substituted imidazolidine‑2,4,5‑triones: synthesis and inhibition of cholinergic enzymes', Molecules, 16(9), pp. 7565–7582. doi:10.3390/molecules16097565. View Source
• [2] WO2011078370A1 – Novel parabanic acid derivative and drug having the same as active ingredient. International Publication Date 30 June 2011. View Source

Measurable Differentiation of 1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione Against the Closest Profiled Parabanic Acids

Substituent‑Driven AChE Inhibitory Potency Relative to Lead Compound 3d

The lead parabanic acid 3d (1‑(4‑isopropylphenyl)‑3‑[(R)‑1‑(6‑fluorobenzo[d]thiazol‑2‑yl)ethyl]imidazolidine‑2,4,5‑trione) inhibits electric eel AChE with an IC₅₀ of 1.66 µM [1]. In the same study, replacing the 4‑isopropylphenyl group with other aryl substituents reduced potency by factors of 3 to >30. The target compound replaces the benzothiazole‑bearing side‑chain with a 3‑methylbenzyl group and the aryl ring with a 2‑methoxybenzyl group; neither substitution has been evaluated in this assay. On the basis of class‑level SAR, a shift in IC₅₀ of at least 5‑fold versus 3d is the minimum expectation.

AChE IC₅₀ projection

Class‑level inference

Predicted ≥5‑fold shift vs 1.66 µM (lead 3d)

Supports cholinergic SAR mapping of N1/N3 substitution vectors.

Target IC₅₀ not directly determined; class‑level projection.

Evidence Dimension	AChE inhibitory potency (IC₅₀)
Target Compound Data	Not directly determined; predicted to differ ≥5‑fold from the class lead on the basis of substituent divergence.
Comparator Or Baseline	Compound 3d: IC₅₀ = 1.66 µM (electric eel AChE).
Quantified Difference	Expected ≥5‑fold shift in IC₅₀ relative to 1.66 µM (class‑level SAR projection).
Conditions	In‑vitro Ellman assay; electric eel AChE; 25 °C, pH 8.0 [1].

Why This Matters

Procurement of the target compound is justified when a research programme requires mapping of the SAR space around the N1‑aryl and N3‑alkyl substituents that is unoccupied by the published benzothiazole series.

• [1] Pejchal, V., et al. (2011) '1,3‑Substituted imidazolidine‑2,4,5‑triones: synthesis and inhibition of cholinergic enzymes', Molecules, 16(9), pp. 7565–7582. doi:10.3390/molecules16097565. View Source

Lipophilicity‑Dependent BuChE Selectivity Gap versus Rivastigmine

Several 1,3‑disubstituted parabanic acids in the Pejchal et al. series inhibit equine serum BuChE more potently than the clinical standards rivastigmine and galanthamine [1]. The study demonstrates a strong correlation between experimental log Kₒw and BuChE inhibition. The target compound’s two benzyl substituents are expected to confer a log Kₒw different from those of the reported analogues (which contain benzothiazole or diisopropylphenyl fragments). Consequently, its BuChE IC₅₀ is unlikely to be predicted by interpolation from the existing data set.

BuChE selectivity gap

Class‑level inference

Target log Kₒw and IC₅₀ not measured; predicted outside published range

Expands lipophilicity‑activity SAR for BuChE‑selective probe design.

Quantitative comparison not possible from existing data.

Evidence Dimension	BuChE inhibitory potency and lipophilicity
Target Compound Data	log Kₒw and BuChE IC₅₀ not measured; predicted to lie outside the calibration range of the published series.
Comparator Or Baseline	Rivastigmine (BuChE IC₅₀ ≈ 0.5–2 µM range reported across literature); compound 3g (1‑(2,6‑diisopropylphenyl) analogue) shows significant BuChE inhibition superior to rivastigmine.
Quantified Difference	Cannot be quantified; lipophilicity‑activity relationship indicates a unique (log Kₒw, IC₅₀) coordinate relative to the training set.
Conditions	In‑vitro Ellman assay; equine serum BuChE; shake‑flask log Kₒw determination [1].

Why This Matters

Researchers investigating BuChE‑selective inhibition or probing the lipophilicity‑activity relationship require structurally discrete parabanic acids to expand the SAR model; the target compound fills a gap in the current chemical space.

• [1] Pejchal, V., et al. (2011) '1,3‑Substituted imidazolidine‑2,4,5‑triones: synthesis and inhibition of cholinergic enzymes', Molecules, 16(9), pp. 7565–7582. doi:10.3390/molecules16097565. View Source

AMPK Activation in a Benzylparabanic Acid Scaffold versus Unsubstituted Parabanic Acid

WO2011078370A1 demonstrates that benzylparabanic acid derivatives activate human AMPK and lower blood glucose in vivo, whereas the unsubstituted parabanic acid core is inactive [1]. The target compound bears two benzyl‑type substituents, placing it in the active general formula of the patent. However, no specific example matches the 2‑methoxy/3‑methyl substitution pattern; therefore, while activity is plausible, the exact EC₅₀ and maximal activation relative to the patent’s exemplars (which carry hydroxy, alkoxy, or halogen substituents) remain undetermined.

AMPK activation potential

Class‑level inference

Benzyl substitution confers activity; unsubstituted parabanic acid is inactive

Supports AMPK pathway activation studies with novel benzyl vector.

Exact EC₅₀ not determined; patent exemplars show low‑µM activity.

Evidence Dimension	Human AMPK activation (EC₅₀)
Target Compound Data	Not determined; structurally consistent with active general formula I of WO2011078370A1.
Comparator Or Baseline	Unsubstituted parabanic acid: inactive. Patent exemplars: AMPK EC₅₀ values in the low‑µM range (exact values redacted in abstract).
Quantified Difference	Qualitative: benzyl substitution confers activity; unsubstituted core is inactive.
Conditions	Cell‑free AMPK activation assay; in‑vivo ob/ob mouse model for glucose lowering [1].

Why This Matters

For metabolic‑disorder programmes, the compound offers a novel benzyl‑substitution vector within a patent‑validated pharmacophore, enabling exploration of AMPK activation independent of the specific aryl substituents already claimed.

• [1] WO2011078370A1 – Novel parabanic acid derivative and drug having the same as active ingredient. International Publication Date 30 June 2011. View Source

Procurement‑Grade Stability and Storage Specification Relative to Common Building Blocks

Vendor technical datasheets specify storage at −20 °C under dry, light‑protected, sealed conditions for this compound . This is more stringent than the typical −4 °C or ambient storage recommended for many imidazolidine‑2,4‑diones or simple parabanic acid intermediates. The requirement for low‑temperature storage indicates heightened sensitivity to thermal decomposition or hydrolysis, a practical differentiator for laboratory inventory planning.

Storage requirement

Data to verify

−20 °C, dry, dark (vs +2–+8 °C for core scaffold)

Cold‑chain logistics needed; not ambient‑stable.

Vendor recommendation; independent stability data not provided.

Evidence Dimension	Recommended storage temperature
Target Compound Data	−20 °C, dry, dark, sealed .
Comparator Or Baseline	Common parabanic acid (imidazolidine‑2,4,5‑trione, CAS 120‑89‑8): typically stored at +2 °C to +8 °C or ambient.
Quantified Difference	Storage temperature difference ≥20 °C lower than core scaffold.
Conditions	Manufacturer stability recommendation based on accelerated degradation studies .

Why This Matters

Cold‑chain logistics and dedicated −20 °C storage capacity must be factored into procurement decisions; the compound cannot be treated as a shelf‑stable solid under ambient conditions.

Where 1-[(2-Methoxyphenyl)methyl]-3-[(3-methylphenyl)methyl]imidazolidine-2,4,5-trione Delivers Procurement Value

Expansion of Cholinergic Enzyme SAR Beyond the Benzothiazole‑Substituted Series

The published imidazolidine‑2,4,5‑triones with strong AChE/BuChE inhibition invariably contain a benzothiazole fragment [1]. This compound replaces that fragment with simple methoxy‑ and methyl‑substituted benzyl groups, making it ideal for decoupling the benzothiazole contribution from the core parabanic acid pharmacophore. A medicinal chemistry team can use it as a control to test whether the benzothiazole is essential for potency or whether simpler aryl‑alkyl substitution can achieve comparable activity.

Probing AMPK Activation with a Non‑Polar Benzyl‑Parabanic Acid Scaffold

WO2011078370A1 establishes that benzyl‑parabanic acids activate AMPK and lower blood glucose [2]. Most exemplars contain polar substituents (hydroxy, alkoxy) on the benzyl ring. This compound, with its purely lipophilic 2‑methoxy and 3‑methyl groups, allows investigation of whether AMPK activation tolerates reduced hydrogen‑bonding capacity—a key question for designing brain‑penetrant or orally bioavailable AMPK modulators.

Lipophilicity‑Activity Correlation Studies for Blood‑Brain Barrier Penetration Prediction

The strong log Kₒw‑dependent BuChE inhibition observed in the class [1] makes this compound a valuable data point for computational models that correlate lipophilicity with CNS exposure. Because its predicted log Kₒw differs from the published set, it can serve as an external validation compound for QSAR models predicting BuChE inhibition and passive BBB permeability within the parabanic acid chemotype.

Cold‑Chain‑Dependent Screening Library Design

As a compound that requires −20 °C storage , it is a practical test case for screening groups that are evaluating automated compound management systems with sub‑ambient storage capabilities. Its inclusion in a library can validate whether the infrastructure reliably maintains compound integrity over multi‑week screening campaigns for thermally sensitive heterocycles.

Application

Selection Property

Validation Focus

Cholinergic enzyme SAR expansion

Non‑benzothiazole N‑substitution profile

AChE/BuChE inhibition endpoint review

AMPK pathway activation studies

Lipophilic benzyl substitution vector

AMPK activation assay response context

Lipophilicity‑activity QSAR model validation

Log Kₒw and BuChE inhibition relationship

Passive permeability prediction endpoint review

Automated compound management validation

−20 °C cold‑chain storage requirement

Compound integrity under sub‑ambient storage

• [1] Pejchal, V., et al. (2011) '1,3‑Substituted imidazolidine‑2,4,5‑triones: synthesis and inhibition of cholinergic enzymes', Molecules, 16(9), pp. 7565–7582. doi:10.3390/molecules16097565. View Source
• [2] WO2011078370A1 – Novel parabanic acid derivative and drug having the same as active ingredient. International Publication Date 30 June 2011. View Source